1-Benzyl-5-deuterioindole

• Molecular Formula: C15H13N
• Molecular Weight: 208.28 g/mol
• IUPAC Name: 1-benzyl-5-deuterioindole
• InChI: InChI=1S/C15H13N/c1-2-6-13(7-3-1)12-16-11-10-14-8-4-5-9-15(14)16/h1-11H,12H2/i4D
• InChI Key: NJZQOCCEDXRQJM-QYKNYGDISA-N
• Isomeric SMILES: [2H]C1=CC=C2C(=C1)C=CN2CC3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC3=CC=CC=C32

Description

1-Benzyl-5-deuterioindole is a deuterium-labeled derivative of indole, a heterocyclic aromatic compound. Its structure comprises a benzyl group (-CH₂C₆H₅) at the indole nitrogen (position 1) and a deuterium atom replacing hydrogen at position 5 (Figure 1). Deuterium incorporation is strategically employed in pharmaceutical and biochemical research to study metabolic pathways, kinetic isotope effects (KIEs), and reaction mechanisms due to its non-radioactive isotopic nature.

Molecular Formula: C₁₅H₁₂DN (estimated)
Molecular Weight: ~196.27 g/mol (calculated based on C₁₅H₁₃N with deuterium substitution)
Key Features:

• Enhanced stability in metabolic studies compared to non-deuterated analogs.
• Applications in NMR spectroscopy for tracking deuterium-labeled intermediates.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural, physicochemical, and functional differences between 1-Benzyl-5-deuterioindole and related indole derivatives:

Compound	1-Benzyl-5-deuterioindole	5-Benzyloxyindole	1-(Benzylsulfonyl)-5-Methoxy-4-azaindole
Molecular Formula	C₁₅H₁₂DN	C₁₅H₁₃NO	C₁₅H₁₄N₂O₃S
Molecular Weight (g/mol)	~196.27	223.27	302.35
CAS Number	Not available	1215-59-4	1352397-54-6
Substituents	-Benzyl (N1), -D (C5)	-Benzyloxy (C5)	-Benzylsulfonyl (N1), -Methoxy (C5), 4-azaindole core
Key Applications	- Metabolic tracers - KIE studies	- Protecting group intermediates - Solubility modifiers	- Enzyme inhibition - Medicinal chemistry scaffolds
Spectral Data	Deuterium-specific NMR shifts	Aromatic proton signals at δ 6.5–7.5 ppm (¹H NMR)	Sulfonyl group IR peaks at ~1350–1150 cm⁻¹

Structural and Functional Insights :

Deuterium vs. Hydrogen :

• The deuterium atom in 1-Benzyl-5-deuterioindole reduces reaction rates in C-D bond cleavage compared to C-H bonds (KIEs ~2–7), critical for probing enzymatic mechanisms.
• In contrast, 5-Benzyloxyindole’s oxygen-linked benzyl group enhances electron density at C5, altering reactivity toward electrophilic substitution.

Core Modifications :

• The 4-azaindole core in 1-(Benzylsulfonyl)-5-Methoxy-4-azaindole introduces a nitrogen atom at position 4, increasing polarity and hydrogen-bonding capacity, which is advantageous in kinase inhibitor design.

Functional Group Impact :

• Sulfonyl groups (in 4-azaindole derivative) improve binding affinity to ATP pockets in kinases, whereas benzyl groups in 1-Benzyl-5-deuterioindole enhance lipophilicity for membrane permeability.

Research Findings and Limitations

• Deuterium Labeling : Studies on deuterated indoles suggest reduced hepatic metabolism (e.g., CYP450 enzymes) due to slower C-D bond cleavage, extending half-life in vivo.
• Comparative Reactivity: 5-Benzyloxyindole undergoes faster bromination at C3 compared to non-substituted indoles, attributed to electron-donating benzyloxy groups.
• Most inferences derive from structural extrapolation or studies on non-deuterated analogs.